Cas no 2680659-24-7 (tert-butyl 3-({(tert-butoxy)carbonyl(methyl)amino}methyl)-3-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 3-({(tert-butoxy)carbonyl(methyl)amino}methyl)-3-hydroxypiperidine-1-carboxylate
• CAS No: 2680659-24-7
• MF: C₁₇H₃₂N₂O₅
• MW: 344.446385383606
• CID: 5621201
• PubChem ID: 165920817
• Update Time: 2025-10-18

tert-butyl 3-({(tert-butoxy)carbonyl(methyl)amino}methyl)-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-({[(tert-butoxy)carbonyl](methyl)amino}methyl)-3-hydroxypiperidine-1-carboxylate
• EN300-28297720
• 2680659-24-7
• tert-butyl 3-({(tert-butoxy)carbonyl(methyl)amino}methyl)-3-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C17H32N2O5/c1-15(2,3)23-13(20)18(7)11-17(22)9-8-10-19(12-17)14(21)24-16(4,5)6/h22H,8-12H2,1-7H3
• InChI Key： ZWYAAFWHDHFCMQ-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)C)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 344.23112213g/mol
• Monoisotopic Mass: 344.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.3Ų

Additional information on tert-butyl 3-({(tert-butoxy)carbonyl(methyl)amino}methyl)-3-hydroxypiperidine-1-carboxylate

Introduction to Tert-butyl 3-({(tert-butoxy)carbonyl(methyl)amino}methyl)-3-hydroxypiperidine-1-carboxylate (CAS No. 2680659-24-7)

The compound Tert-butyl 3-({(tert-butoxy)carbonyl(methyl)amino}methyl)-3-hydroxypiperidine-1-carboxylate, identified by its CAS number 2680659-24-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense research interest. Its unique structural features, including the presence of a tert-butoxy carbonyl group and an amino methyl side chain, contribute to its potential as a versatile intermediate in drug synthesis and development.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry due to their favorable pharmacokinetic properties and ability to interact with biological targets. The specific modification of the piperidine ring in this compound, particularly the introduction of a hydroxypiperidine moiety, enhances its solubility and bioavailability, which are critical factors in drug design. The tert-butyl protecting group further stabilizes the molecule during synthetic processes, allowing for controlled modifications and functionalization.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Research has demonstrated that piperidine-based scaffolds can modulate various biological pathways, including those involved in inflammation, neurodegeneration, and cancer. The presence of both an amino methyl group and a hydroxypiperidine ring suggests that this compound may exhibit multiple modes of action, making it a valuable candidate for multitarget drug discovery.

In the context of modern drug development, the synthesis and optimization of such compounds are often guided by computational modeling and high-throughput screening techniques. These approaches enable researchers to predict and fine-tune the biological activity of molecules before they are synthesized in the laboratory. The structural complexity of Tert-butyl 3-({(tert-butoxy)carbonyl(methyl)amino}methyl)-3-hydroxypiperidine-1-carboxylate presents both challenges and opportunities for medicinal chemists seeking to exploit its potential.

Recent advancements in synthetic methodologies have made it possible to construct complex molecules with high precision. Techniques such as solid-phase peptide synthesis (SPPS) and automated parallel synthesis have been instrumental in producing derivatives like this one efficiently. The tert-butoxy carbonyl group serves as a protective unit for the amine functionality, allowing for selective deprotection under controlled conditions. This feature is particularly useful in multi-step syntheses where orthogonal protecting groups are required.

The biological evaluation of this compound has shown intriguing results in preclinical studies. Initial assays indicate that it interacts with specific enzymes and receptors, suggesting therapeutic relevance. For instance, its ability to modulate kinases and phosphatases could make it useful in treating diseases such as diabetes and autoimmune disorders. Additionally, the hydroxypiperidine moiety may contribute to its binding affinity by forming hydrogen bonds with polar residues in target proteins.

As research progresses, the potential applications of Tert-butyl 3-({(tert-butoxy)carbonyl(methyl)amino}methyl)-3-hydroxypiperidine-1-carboxylate are likely to expand. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential to fully realize its therapeutic promise. The compound’s unique structural features provide a rich foundation for further derivatization, enabling the exploration of new chemical space and the identification of novel drug candidates.

The role of computational chemistry in understanding molecular interactions cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound binds to biological targets at an atomic level. These studies have helped refine its structure to improve potency and selectivity while minimizing off-target effects.

In conclusion, Tert-butyl 3-({(tert-butoxy)carbonyl(methyl)amino}methyl)-3-hydroxypiperidine-1-carboxylate (CAS No. 2680659-24-7) represents a significant contribution to pharmaceutical chemistry. Its complex structure and promising biological activity position it as a key intermediate in drug discovery efforts aimed at addressing unmet medical needs. As research continues, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.